6-Ethyl-1,2-dihydro-2-oxo-5-(n-propanoyl)nicotinic acid

• CAS RN: 88302-07-2
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: 6-ethyl-2-oxo-5-propanoyl-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C11H13NO4/c1-3-8-6(9(13)4-2)5-7(11(15)16)10(14)12-8/h5H,3-4H2,1-2H3,(H,12,14)(H,15,16)
• InChI Key: YHDKUXJBSHEMTQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C(=O)N1)C(=O)O)C(=O)CC

Description

6-Ethyl-1,2-dihydro-2-oxo-5-(n-propanoyl)nicotinic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 40.8 g of 6-ethyl-1,2-dihydro-2-oxo-5-(n-propanoyl)nicotinonitrile, 50 ml of water, 75 ml of concentrated sulfuric acid and 200 ml of acetic acid was heated on a steam bath for 8 hours, cooled and concentrated on a rotary evaporator to remove the acetic acid and water. The remaining mixture was diluted with 300 ml of water and chilled for 1 hour in an ice bath. The white solid that separated was collected, washed with water and dried in a vacuum over at 80° C. and recrystallized from isopropyl alcohol-ether and dried in a vacuum oven at 90° C. to yield 34.6 g of 6-ethyl-1,2-dihydro-2-oxo-5-(n-propanoyl)nicotinic acid, m.p. 180°-182° C.